Cas no 89534-21-4 (2-Pentanone,3-mercapto-3-methyl-)

• Product Name: 2-Pentanone,3-mercapto-3-methyl-
• CAS No: 89534-21-4
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 711888
• Update Time: 2024-01-31

2-Pentanone,3-mercapto-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-mercapto-3-methyl-
• 2-Pentanone, 3-mercapto-3-methyl- (7CI,9CI)

• Inchi： 1S/C6H12OS/c1-4-6(3,8)5(2)7/h8H,4H2,1-3H3
• InChI Key： ADUXRIDPQKUTLY-UHFFFAOYSA-N
• SMILES： CC(=O)C(S)(C)CC

Computed Properties

• Exact Mass: 132.061
• Monoisotopic Mass: 132.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1A^2